Cas no 39059-01-3 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-)
39059-01-3 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-
CAS No:39059-01-3
MF:C9H11NO2
MW:165.189142465591
CID:1505204
Update Time:2024-08-24
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-
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- Inchi: 1S/C9H11NO2/c1-5-3-2-4-6-7(5)9(12)10-8(6)11/h2-3,5-7H,4H2,1H3,(H,10,11,12)
- InChI Key: DZOWMASXFNQOPN-UHFFFAOYSA-N
- SMILES: C1(=O)C2C(C(C)C=CC2)C(=O)N1
Computed Properties
- Exact Mass: 165.07903
Experimental Properties
- Density: 1.155±0.06 g/cm3(Predicted)
- Boiling Point: 331.4±42.0 °C(Predicted)
- PSA: 46.17
- pka: 11.71±0.40(Predicted)
1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
39059-01-3 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-) Related Products
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